Pyrocoll

Specification

• CAS No.: 484-73-1
• Molecular Formula: C10H6N2O2
• Molecular Weight: 186.17 g/mol
• IUPAC Name: 1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5,9,11-tetraene-2,8-dione
• Standard InChI: InChI=1S/C10H6N2O2/c13-9-7-3-1-5-11(7)10(14)8-4-2-6-12(8)9/h1-6H
• Standard InChI Key: USCZWOZHDDOBHQ-UHFFFAOYSA-N
• SMILES: C1=CN2C(=C1)C(=O)N3C=CC=C3C2=O
• Canonical SMILES: C1=CN2C(=C1)C(=O)N3C=CC=C3C2=O
• Appearance: White solid
• Melting Point: 272 - 273 °C

Introduction

What is Pyrocoll?

Pyrocoll is a pyrrolopyrazine, a class of organic compounds featuring a pyrrole ring fused to a pyrazine ring. Pyrrole is a five-membered ring with four carbon atoms and one nitrogen atom, while pyrazine is a six-membered ring containing four carbon atoms and two nitrogen atoms at positions 1 and 4. The molecular formula of Pyrocoll is C10H6N2O2, and its molecular weight is 186.17 g/mol.

Synonyms: Pyrocoll is also known by several other names, including 484-73-1, XX87IX52NI, and 1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5,9,11-tetraene-2,8-dione.

Isolation and Identification

Pyrocoll has been found in Streptomyces and Salvia divinorum. It can be isolated from distillates of cigarettes. Hale and Hoyt reported a yield of 0.5-0.6 g of pyrocoll from 100 g of gelatin.

Formation

Pyrocoll's formation in cigarette smoke may arise from the proline present in tobacco. While pyrolysis of proline or glycylproline does not yield pyrocoll, similar treatment of hydroxyproline does. The conversion of proline to pyrocoll requires a hydrogen acceptor, which is available in cigarette smoke. Other potential formation mechanisms include those from ammonia and mucic acid or via the lactam of glutamic acid.